1-(butylthio)-3-ethoxy-2-propanol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(Butylthio)-3-ethoxy-2-propanol is a sulfur-containing glycol ether derivative with the molecular formula C₉H₂₀O₂S and a molecular weight of 192.07 g/mol. Its structure features a propan-2-ol backbone substituted with a butylthio group (-S-C₄H₉) at position 1 and an ethoxy group (-O-C₂H₅) at position 3. The sulfur atom in the butylthio substituent distinguishes it from oxygen-based ether analogs, imparting distinct physicochemical properties such as increased lipophilicity and unique reactivity.
Properties
IUPAC Name |
1-butylsulfanyl-3-ethoxypropan-2-ol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20O2S/c1-3-5-6-12-8-9(10)7-11-4-2/h9-10H,3-8H2,1-2H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJFVINIJIFAVCI-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSCC(COCC)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares 1-(butylthio)-3-ethoxy-2-propanol with structurally related compounds, emphasizing differences in substituents, molecular properties, and applications:
Key Observations:
Impact of Sulfur vs. Oxygen Substituents: The butylthio group in the target compound increases lipophilicity (higher logP) compared to oxygenated analogs like 1-butoxy-3-ethoxy-2-propanol (logP ~0.8). Sulfur’s lower electronegativity reduces hydrogen-bonding capacity, favoring solubility in non-polar media . Thioethers (e.g., butylthio) exhibit distinct reactivity, such as oxidation to sulfoxides/sulfones, unlike ethers .
Positional Isomerism :
- Compared to 1-(3-ethoxy-4-(methylthio)phenyl)propan-1-one (), positional changes in substituents significantly alter chemical reactivity and biological activity.
Functional Group Diversity: Compounds like 1-(methylthio)-3-ethoxy-2-propanol demonstrate how shorter alkyl chains (methyl vs. butyl) reduce molecular weight and volatility .
Industrial Relevance: Oxygen-based glycol ethers (e.g., 1-butoxy-2-propanol) are widely used in coatings due to water miscibility, whereas thioether derivatives may excel in niche applications requiring sulfur’s redox activity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
